Cas no 2231233-90-0 (1(3H)-Isobenzofuranone, 5-fluoro-3-methyl-6-nitro-)

• Product Name: 1(3H)-Isobenzofuranone, 5-fluoro-3-methyl-6-nitro-
• CAS No: 2231233-90-0
• MF: C₉H₆FNO₄
• MW: 211.146646022797
• CID: 5106794
• Update Time: 2025-06-14

1(3H)-Isobenzofuranone, 5-fluoro-3-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 5-fluoro-3-methyl-6-nitro-

• Inchi： 1S/C9H6FNO4/c1-4-5-2-7(10)8(11(13)14)3-6(5)9(12)15-4/h2-4H,1H3
• InChI Key： YHJJYJQBAWNXBJ-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(F)C([N+]([O-])=O)=C2)C(C)O1

Additional information on 1(3H)-Isobenzofuranone, 5-fluoro-3-methyl-6-nitro-

Comprehensive Overview of 1(3H)-Isobenzofuranone, 5-fluoro-3-methyl-6-nitro- (CAS No. 2231233-90-0)

The compound 1(3H)-Isobenzofuranone, 5-fluoro-3-methyl-6-nitro- (CAS No. 2231233-90-0) is a fluorinated and nitrated derivative of isobenzofuranone, a heterocyclic structure widely studied in organic chemistry and pharmaceutical research. This molecule has garnered significant attention due to its unique structural features, which include a fluoro substituent at the 5-position and a nitro group at the 6-position, alongside a methyl group at the 3-position. These modifications make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds and specialty chemicals.

In recent years, the demand for fluorinated organic compounds has surged, driven by their applications in agrochemicals, pharmaceuticals, and materials science. The presence of the 5-fluoro moiety in 1(3H)-Isobenzofuranone, 5-fluoro-3-methyl-6-nitro- enhances its metabolic stability and bioavailability, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and enzyme modulators, which are hot topics in the field of precision medicine and targeted therapies.

The nitro group in this compound also plays a critical role in its reactivity, enabling further functionalization through reduction or substitution reactions. This versatility aligns with the growing trend of green chemistry and sustainable synthesis, as chemists seek efficient methods to derivatize such scaffolds with minimal environmental impact. Searches for nitroaromatic transformations and fluorinated intermediates have spiked in academic and industrial databases, reflecting the compound's relevance in modern synthetic strategies.

From a spectroscopic perspective, 1(3H)-Isobenzofuranone, 5-fluoro-3-methyl-6-nitro- exhibits distinct NMR and IR signatures due to its substituted aromatic ring. These characteristics are frequently discussed in forums and publications focusing on structural elucidation and analytical method development. Laboratories specializing in high-throughput screening often prioritize such compounds for their libraries, given their potential to yield novel pharmacophores.

Beyond pharmaceuticals, this compound's stability and electronic properties make it a candidate for applications in organic electronics and advanced materials. For instance, nitroaromatics are explored as components in OLEDs and photovoltaic devices, areas where user queries about material design and performance optimization dominate. Its compatibility with cross-coupling reactions further broadens its utility in polymer science and nanotechnology.

In summary, 1(3H)-Isobenzofuranone, 5-fluoro-3-methyl-6-nitro- (CAS No. 2231233-90-0) represents a multifaceted compound with applications spanning drug development, materials science, and sustainable chemistry. Its structural attributes align with current research trends, ensuring its continued relevance in both academic and industrial settings. As interest in fluorinated building blocks and nitroaromatic chemistry grows, this compound is poised to remain a focal point in innovative scientific endeavors.